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Compound of Interest

Compound Name: Methyl 2-amino-5-iodobenzoate

Cat. No.: B184775

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure and properties of
Methyl 2-amino-5-iodobenzoate, a compound of significant interest in pharmaceutical and
chemical research.

Molecular Identity and Properties

Methyl 2-amino-5-iodobenzoate is an aromatic organic compound.[1] Its structure consists of
a benzene ring substituted with an amino group, an iodine atom, and a methyl ester group. This
arrangement of functional groups makes it a valuable intermediate in the synthesis of more
complex molecules, particularly in the development of novel pharmaceuticals.[1] The presence
of the iodine atom, for instance, makes the molecule amenable to various coupling reactions.[1]

Quantitative Molecular Data

The key quantitative data for Methyl 2-amino-5-iodobenzoate are summarized in the table
below for ease of reference.
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Property Value

Molecular Formula CsHsINO2[1][2][3]
Molecular Weight 277.06 g/mol [1][2][3]
CAS Number 77317-55-6[1][3]
Melting Point 85 °C

Boiling Point 335.9 °C[2]

Molecular Structure Visualization

The structural formula of Methyl 2-amino-5-iodobenzoate is depicted in the diagram below.
The benzene ring forms the core, with the substituents positioned at carbons 1, 2, and 5.

Molecular structure of Methyl 2-amino-5-iodobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.chemimpex.com/products/28408
https://www.biosynth.com/p/FA55376/77317-55-6-2-amino-5-iodobenzoic-acid-methyl-e
https://www.scbt.com/p/methyl-2-amino-5-iodobenzoate-77317-55-6
https://www.chemimpex.com/products/28408
https://www.biosynth.com/p/FA55376/77317-55-6-2-amino-5-iodobenzoic-acid-methyl-e
https://www.scbt.com/p/methyl-2-amino-5-iodobenzoate-77317-55-6
https://www.chemimpex.com/products/28408
https://www.scbt.com/p/methyl-2-amino-5-iodobenzoate-77317-55-6
https://www.biosynth.com/p/FA55376/77317-55-6-2-amino-5-iodobenzoic-acid-methyl-e
https://www.benchchem.com/product/b184775?utm_src=pdf-body
https://www.benchchem.com/product/b184775?utm_src=pdf-body
https://www.benchchem.com/product/b184775?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/28408
https://www.biosynth.com/p/FA55376/77317-55-6-2-amino-5-iodobenzoic-acid-methyl-e
https://www.scbt.com/p/methyl-2-amino-5-iodobenzoate-77317-55-6
https://www.benchchem.com/product/b184775#methyl-2-amino-5-iodobenzoate-molecular-structure-and-weight
https://www.benchchem.com/product/b184775#methyl-2-amino-5-iodobenzoate-molecular-structure-and-weight
https://www.benchchem.com/product/b184775#methyl-2-amino-5-iodobenzoate-molecular-structure-and-weight
https://www.benchchem.com/product/b184775#methyl-2-amino-5-iodobenzoate-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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